Cas no 1261962-98-4 (5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1261962-98-4
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18319777
• CID: 2766337
• PubChem ID: 53225695
• Update Time: 2025-06-11

5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70689427
• MFCD18319777
• 5-Chloro-4'-fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 5-CHLORO-3-(4-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
• 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%
• 1261962-98-4
• 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid

• MDL： MFCD18319777
• Inchi： 1S/C13H8ClFO3/c14-9-4-7(3-8(5-9)13(17)18)11-2-1-10(15)6-12(11)16/h1-6,16H,(H,17,18)
• InChI Key： SCVBEXMJWBBQAH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1O)F

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid

Introduction to 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261962-98-4)

5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid, with the CAS number 1261962-98-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted benzoic acid moiety and a 4-fluoro-2-hydroxyphenyl group. These functional groups contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid is particularly interesting due to its aromatic ring system and the presence of both electron-withdrawing and electron-donating substituents. The chloro group at the 5-position of the benzoic acid ring imparts significant electronic effects, while the 4-fluoro-2-hydroxyphenyl group adds complexity and reactivity. These structural elements make it a promising candidate for various pharmacological studies.

Recent research has focused on the potential of 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In terms of synthetic methods, several approaches have been reported for the preparation of 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid. One common method involves the coupling of 3-chlorobenzoic acid with 4-fluoro-2-hydroxybenzeneboronic acid using palladium-catalyzed cross-coupling reactions. This method provides high yields and purity, making it suitable for large-scale production.

The safety profile of 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid has been evaluated in various preclinical studies. Results indicate that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261962-98-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for new treatments in the future.